Cas no 492-27-3 (Kynurenic acid)

Kynurenic acid is an endogenous tryptophan metabolite that targets NMDA, glutamate, α Kynurenic acid is also an agonist of gpr35/cxcr8

Kynurenic acid structure

Product Name:Kynurenic acid

CAS No:492-27-3

Molecular Formula:C₁₀H₇NO₃

Molecular Weight:189.1675

MDL:MFCD00006753

CID:37751

PubChem ID:24277986

Kynurenic acid Properties

Names and Identifiers

- 4-Hydroxy-2-quinolincarboxylic acid
- Kynurenic acid
- Kynurenic Acid Hydrate
- Kynurenic Acid
- 2-Quinolinecarboxylic acid, 4-hydroxy-
- 4-HYDROXQUINOLINE-2-CARBOXYLIC ACID
- 4-Hydroxyquinaldic Acid
- 4-Hydroxyquinoline-2-carboxylic acid, hydrate
- 4-Hydroxyquinaldic Acid Hydrate
- 4-Hydroxyquinoline-2-carboxylic Acid Hydrate
- 4-Hydroxyquinoline-2-carboxylic acid
- Kynurenate
- Quinurenic acid
- Transtorine
- 4-oxo-1,4-dihydroquinoline-2-carboxylic acid
- Kynuronic acid
- Kinurenic acid
- 1,4-Dihydro-4-oxoquinoline-2-carboxylic acid
- 4-Hydroxyquinaldinic acid
- 4-Hydroxy-2-quinolinecarboxylic acid
- Quinaldic acid, 4-hydroxy-
- 4-oxo-1H-quinoline-2-carboxylic acid
- KYNA
- C
- HMS3411C03
- HB0362
- Spectrum4_000814
- bmse000410
- MFCD00006753
- CHEBI:18344
- Tocris-0223
- SY152524
- CS-0168103
- SMR000112310
- PDSP2_000131
- 4-hydroxyquinolinium-2-carboxylate
- KYNURENIC ACID [MI]
- AE-641/00585057
- NINDS_000309
- HMS3266C13
- KBio2_004164
- NCGC00015581-08
- H030S2S85J
- HCZHHEIFKROPDY-UHFFFAOYSA-
- HMS1921C20
- HY-100806
- FT-0683827
- AKOS000277721
- K-8900
- NCGC00015581-06
- HMS2269G22
- NSC-58973
- Spectrum2_001342
- AKOS000118368
- NSC_5280455
- 4-hydroxyquinoline-2-carboxylate
- CAS_492-27-3
- MLS002172436
- NCGC00024505-07
- HMS500P11
- Z94602408
- HMS1736A10
- KBioGR_001327
- DB11937
- Oprea1_032085
- Q642217
- NCGC00015581-01
- KBio2_006732
- BSPBio_002980
- Lopac0_000716
- NCGC00024505-03
- SCHEMBL22979
- kynurenic-acid
- H0303
- CS-W020664
- NCGC00015581-05
- NCGC00024505-05
- BB 0262293
- DivK1c_000309
- 13593-94-7
- 1,4-DIHYDRO-4-OXOQUINOLINE-2-CARBOXYLICACID
- NCGC00015581-14
- GTPL2918
- Tox21_500716
- KBio2_001596
- s4719
- C01717
- SR-01000075455-1
- SPECTRUM1500688
- NCGC00015581-07
- SB67494
- SDCCGSBI-0050694.P003
- EINECS 207-751-5
- BDBM81975
- Spectrum_001116
- UNII-H030S2S85J
- HMS3262O13
- NCGC00024505-01
- CCG-39280
- 2-Carboxy-4-hydroxyquinoline
- Lopac-K-3375
- NCGC00024505-06
- KBio3_002200
- EN300-13998
- KBio1_000309
- Biomol-NT_000229
- NSC 58973
- BPBio1_001350
- 4-Hydroxy-quinoline-2-carboxylic acid
- KYA
- MFCD03197717
- NCGC00024505-04
- 4-Hydroxyquinaldate
- IDI1_000309
- BDBM50233945
- SR-01000075455
- 4-Hydroxy-2-chinolincarbonsaeure
- K 3375
- DTXSID8075417
- NCGC00015581-03
- LP00716
- 4-Hydroxyquinaldinate
- Kynurensaeure
- NCGC00015581-04
- HMS3675C03
- HMS3885D20
- NCGC00024505-02
- NCGC00015581-09
- NCGC00015581-02
- 4-Hydroxyquinoline-2-carboxylicacid
- CCRIS 4428
- J-006786
- 4-hydroxy-Quinaldate
- GS-3763
- FT-0670692
- HY-W110662
- 4-hydroxy-Quinaldic acid
- NS00014859
- 4-Hydroxyquinaldic acid
- SB67643
- Spectrum5_001318
- 6F535706-B297-4930-A3FC-7A2823830118
- S12153
- 492-27-3
- 4-oxo-1,4-dihydroquinoline-2-carboxylicacid
- 4-Oxo-1,4-dihydro-quinoline-2-carboxylic acid
- NCGC00261401-01
- PDSP1_000132
- SR-01000075455-3
- A847277
- BK166244
- Spectrum3_001390
- SPBio_001523
- AMY18102
- NSC58973
- Kynurenic acid, >=98%
- SMP1_000172
- CHEMBL299155
- InChI=1/C10H7NO3/c12-9-5-8(10(13)14)11-7-4-2-1-3-6(7)9/h1-5H,(H,11,12)(H,13,14)
- KBioSS_001596
- EU-0100716
- MLSMR
- DB-081634
- DB-008408
- STL294769
- STL301826
- ALBB-014130
- BBL027606
- BRD-K85872723-001-15-9
- +Expand
- MDL： MFCD00006753
- InChIKey： HCZHHEIFKROPDY-UHFFFAOYSA-N
- Inchi： 1S/C10H7NO3/c12-9-5-8(10(13)14)11-7-4-2-1-3-6(7)9/h1-5H,(H,11,12)(H,13,14)
- SMILES： O=C1C([H])=C(C(=O)O[H])N([H])C2=C([H])C([H])=C([H])C([H])=C21

Computed Properties

Exact Mass: 189.04300
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 189.042593085g/mol
Heavy Atom Count: 14
Complexity: 309
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.3
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 66.4

Experimental Properties

LogP: 1.63860
PSA: 70.42000
Merck: 5327
Refractive Index: 1.5400 (estimate)
Boiling Point: 358.4°C at 760 mmHg
Melting Point: 275 °C (dec.) (lit.)
Color/Form: White cryst.
Solubility: Not determined
Density: 1.3175 (rough estimate)

Kynurenic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DZNO-25mg	KYNURENIC ACID	492-27-3	97%	25mg	$6.00	2024-05-01
A2B Chem LLC	AG51940-25mg	4-Hydroxyquinoline-2-carboxylic acid	492-27-3	97%	25mg	$6.00	2024-04-19
abcr	AB251451-1 g	4-Hydroxyquinoline-2-carboxylic acid; 98%	492-27-3		1g	€108.90
Ambeed	A141971-25mg	4-Hydroxyquinoline-2-carboxylic Acid	492-27-3	97%	25mg	$7.0	2024-07-18
BioAustralis	BIA-K2207-5 mg	Kynurenic acid	492-27-3	>95%byHPLC	5mg	$89.00	2023-09-16
Chemenu	CM144888-5g	4-Hydroxy-2-quinolincarboxylic acid	492-27-3	98%	5g	$***
ChemScence	CS-W020664-1g	Kynurenic acid	492-27-3	99.03%	1g	$90.0	2021-09-02
Cooke Chemical	A5237612-250MG	Kynurenic acid	492-27-3	97%	250mg	RMB 80.00	2023-09-07
DC Chemicals	DC9889-100 mg	Kynurenic acid	492-27-3	>98%	100mg	$180.0	2022-02-28
eNovation Chemicals LLC	D512100-1g	Kynurenic acid	492-27-3	97%	1g	$200	2022-06-08

Kynurenic acid Suppliers

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:492-27-3)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:492-27-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:492-27-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Kynurenic acid Related Literature

1. Naphthalene-functionalized resorcinarene as selective, fluorescent self-quenching sensor for kynurenic acid

Anna Karle,Kwaku Twum,Noorhan Sabbagh,Alise Haddad,S. Maryamdokht Taimoory,Ma?gorzata M. Szcz??niak,Evan Trivedi,John F. Trant,Ngong Kodiah Beyeh Analyst 2022 147 2264
2. Organic chemistry

J. Chem. Soc. Abstr. 1922 122 i101
3. Index of subjects

J. Chem. Soc. Abstr. 1901 80 B807
4. Synthetic- and DFT modelling studies on regioselective modified Mannich reactions of hydroxy-KYNA derivatives

Bálint L?rinczi,Antal Csámpai,Ferenc Fül?p,István Szatmári RSC Adv. 2021 11 543
5. A combined experimental and DFT approach on free radical induced oxidations of kynurenic acid

Kavanal P. Prasanthkumar,P. K. Sajith,Beena G. Singh New J. Chem. 2020 44 18858
6. 218. Attempts to find new antimalarials. Part XVII. Derivatives of 5 : 6 : 3′ : 2′-pyridoquinoline

William O. Kermack,Alice P. Weatherhead J. Chem. Soc. 1940 1164
7. Enzymatic approaches to site-selective oxidation of quinoline and derivatives

Zhongqiang Wang,Ling Zhao,Xueqing Mou,Yongzheng Chen Org. Biomol. Chem. 2022 20 2580
8. Metabonomic analysis of quercetin against the toxicity of acrylamide in rat urine

Wei Bao,Can Cao,Siqi Li,Lu Bo,Meiyan Zhang,Xiujuan Zhao,Ying Liu,Changhao Sun Food Funct. 2017 8 1204
9. Biosynthesis of 8-hydroxyquinoline-2-carboxylic acid, an iron chelator from the gut of the lepidopteran Spodoptera littoralis

Jelena Pesek,Ji?í Svoboda,Martina Sattler,Stefan Bartram,Wilhelm Boland Org. Biomol. Chem. 2015 13 178
10. Biological degradation of tryptophan

C. E. Dalgliesh Q. Rev. Chem. Soc. 1951 5 227

492-27-3 (Kynurenic acid) Related Products

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